Cas no 40610-41-1 ((R)-2-Phenyl-2-pivalamidoacetic Acid)

• Product Name: (R)-2-Phenyl-2-pivalamidoacetic Acid
• CAS No: 40610-41-1
• MF: C₁₃H₁₇NO₃
• MW: 235.278983831406
• MDL: MFCD16380977
• CID: 1078014
• PubChem ID: 42256175
• Update Time: 2025-04-20

(R)-2-Phenyl-2-pivalamidoacetic Acid Chemical and Physical Properties

Names and Identifiers

• Imp. K (EP): (2R)-2-[(2,2-Dimethylpropanoyl)amino]-2-phenylacetic Acid
• (2R)-2-(2,2-dimethylpropanoylamino)-2-phenylacetic acid
• (R)-2-Phenyl-2-pivalamidoacetic acid
• Ampicillin Sodium Imp. K (EP): (2R)-2-[(2,2- Dimethylpropanoyl)amino]-2- phenylacetic Acid
• (2R)-2-[(2,2-Dimethylpropanoyl)amino]-2-phenylacetic Acid; Ampicillin Sodium Imp. K (EP); Ampicillin Imp. K (EP); Ampicillin Sodium Impurity K; Ampicillin Impurity K
• Ampicillin trihydrate impurity K [EP]
• IMp. K (EP)
• Ampicillin impurity K
• 2-((2,2-Dimethylpropanoyl)amino)-2-phenylacetic acid, (2R)-
• (R)-(2,2-dimethylpropanamido)(phenyl)acetic acid
• (R)-2-phenyl-2-pivalamidoaceticacid
• CS-0162181
• Q27278923
• E76691
• DTXSID10193614
• G88PE39NQO
• UNII-G88PE39NQO
• Ampicillin, anhydrous impurity K [EP]
• Benzeneacetic acid, alpha-((2,2-dimethyl-1-oxopropyl)amino)-, (R)-
• AMPICILLIN, ANHYDROUS IMPURITY K [EP IMPURITY]
• 40610-41-1
• AMPICILLIN TRIHYDRATE IMPURITY K [EP IMPURITY]
• (2R)-2-((2,2-Dimethylpropanoyl)amino)-2-phenylacetic acid
• BS-51306
• (2R)-2-[(2,2-Dimethylpropanoyl)amino]-2-phenylacetic Acid
• BENZENEACETIC ACID, .ALPHA.-((2,2-DIMETHYL-1-OXOPROPYL)AMINO)-, (R)-
• DTXCID50116105
• Ampicillin, anhydrous impurity K
• Ampicillin trihydrate impurity K
• AMPICILLIN TRIHYDRATE IMPURITY K (EP IMPURITY)
• AMPICILLIN, ANHYDROUS IMPURITY K (EP IMPURITY)
• (R)-2-Phenyl-2-pivalamidoacetic Acid

• MDL： MFCD16380977
• Inchi： 1S/C13H17NO3/c1-13(2,3)12(17)14-10(11(15)16)9-7-5-4-6-8-9/h4-8,10H,1-3H3,(H,14,17)(H,15,16)/t10-/m1/s1
• InChI Key： UYMYKMRRCXEIRJ-SNVBAGLBSA-N
• SMILES： O=C(C(C)(C)C)N[C@@H](C(=O)O)C1C=CC=CC=1

Computed Properties

• Exact Mass: 235.12084340g/mol
• Monoisotopic Mass: 235.12084340g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 288
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 66.4Ų

Experimental Properties

• Color/Form: No date available
• Density: No date available
• Melting Point: No date available
• Boiling Point: No date available
• Flash Point: No date available
• Vapor Pressure: No date available

(R)-2-Phenyl-2-pivalamidoacetic Acid Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)